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Compound of Interest

Compound Name: 2-Butyne

Cat. No.: B1218202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the boiling and melting points of

dimethylacetylene, also known as 2-butyne. The information is compiled from various scientific

data sources to ensure accuracy and reliability, which is crucial for professionals in research

and development. This document also outlines the standard experimental methodologies for

determining these critical physical constants.

Core Physical Properties
Dimethylacetylene (CH₃C≡CCH₃) is a symmetrical alkyne that is a colorless, volatile, and

pungent liquid at standard temperature and pressure.[1][2] Accurate knowledge of its boiling

and melting points is essential for its handling, storage, and application in chemical synthesis.

Quantitative Data Summary
The boiling and melting points of dimethylacetylene have been determined and are reported

across multiple chemical data repositories. The following table summarizes these values for

easy comparison.
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Physical
Property

Value (°C) Value (°F) Value (K) Source(s)

Boiling Point 27 81 300
[1][2][3][4][5][6]

[7][8][9]

26.95 80.51 299.95 [10]

26.9 80.42 299.9 [11]

Melting Point -32 -26 241 [1][3][5]

-32.3 -26.14 240.7 [11]

-24 -11.2 249 [6][8]

Note: The data are presented as reported in the cited sources. Minor variations are due to

different experimental conditions and measurement precision.

Experimental Protocols
The determination of boiling and melting points are fundamental laboratory procedures for the

characterization of a chemical substance. The following are detailed methodologies for these

experiments.

1. Melting Point Determination (Capillary Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this occurs over a narrow temperature range.

Apparatus: Melting point apparatus (e.g., Thiele tube or a digital melting point device),

capillary tubes, thermometer, and a pure sample of dimethylacetylene (in a solid state,

achieved by cooling).

Procedure:

A small, finely powdered sample of solidified dimethylacetylene is packed into a thin-

walled capillary tube to a height of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus alongside a

calibrated thermometer.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal of the solid melts is recorded as the end of the

melting range.

For a pure substance, this range should be narrow (typically < 1 °C).

2. Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus: Distillation flask, condenser, receiving flask, heat source (heating mantle or water

bath), thermometer, and boiling chips.

Procedure:

A sample of liquid dimethylacetylene is placed in the distillation flask, and a few boiling

chips are added to ensure smooth boiling.

The distillation apparatus is assembled with the thermometer bulb positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor

that is distilling.

The liquid is heated gently. As the liquid boils, the vapor rises, and the temperature on the

thermometer will increase.

The temperature will stabilize at the boiling point of the substance. This steady

temperature, at which the liquid is actively boiling and condensing in the condenser, is

recorded as the boiling point.
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It is crucial to note the atmospheric pressure at the time of the measurement, as the

boiling point is pressure-dependent. The observed boiling point can be corrected to the

standard pressure (1 atm) if necessary.

Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

melting and boiling points of dimethylacetylene.
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Caption: Workflow for Melting Point Determination.

Start Sample Preparation
(Fill Distillation Flask) Add Boiling Chips Assemble

Distillation Apparatus Gentle Heating Observe Steady
Boiling & Condensation

Record Stable
Thermometer Reading End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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